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Compound of Interest

Compound Name: Sec-butylamine

Cat. No.: B1681703 Get Quote

This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals on the safe handling and storage of sec-butylamine in a laboratory

setting. The information herein is synthesized from authoritative safety sources to ensure

scientific integrity and promote a self-validating system of laboratory safety.

Frequently Asked Questions (FAQs)
This section addresses common queries regarding the safe use of sec-butylamine.

1. What are the primary hazards associated with sec-butylamine?

sec-Butylamine is a hazardous chemical that presents multiple risks. It is a highly flammable

liquid and vapor, with a low flash point, meaning it can ignite at low temperatures.[1][2][3]

Vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[1][4] Furthermore, it is corrosive and can cause severe skin burns and eye damage upon

contact.[1][5] Inhalation of vapors can irritate the respiratory system, and ingestion is toxic.[2][3]

It is also very toxic to aquatic life.[1]

2. What personal protective equipment (PPE) is mandatory when handling sec-butylamine?

Due to its corrosive and flammable nature, a comprehensive suite of PPE is required. This

includes:
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Eye and Face Protection: Chemical safety goggles and a face shield are necessary to

protect against splashes.[3][5][6]

Skin Protection: Wear chemical-resistant gloves (e.g., rubber) and a lab coat or apron.[2][3]

[6] In case of potential for significant exposure, a full chemical protection suit may be

necessary.[5][7]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under

a chemical fume hood. If ventilation is inadequate or for emergency situations, a NIOSH-

approved respirator with appropriate cartridges for organic vapors is essential.[3]

Footwear: Non-sparking shoes are recommended to prevent ignition of flammable vapors.[2]

[3][6]

3. How should sec-butylamine be stored in the laboratory?

Proper storage is critical to prevent accidents. Follow these guidelines:

Location: Store in a designated flammables area that is cool, dry, and well-ventilated.[2][5][7]

[8]

Containers: Keep the container tightly closed.[2]

Incompatible Materials: Store separately from strong oxidizing agents, strong acids, and

sources of ignition.[2][3][5][7][8] The substance is also known to be corrosive to tin,

aluminum, and some steels.[7][9]

Fire Safety: The storage area should be fireproof.[5][7][8]

4. What are the key physical and chemical properties of sec-butylamine I should be aware of?

Understanding the properties of sec-butylamine is crucial for its safe handling.
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Property Value Source

Appearance Colorless liquid [1][10]

Odor Ammonia-like, fishy [1][2][3]

Boiling Point 63 °C (145.4 °F) [1][3]

Flash Point -19 °C (-2.2 °F) [1]

Autoignition Temperature 355 °C (671 °F) [1]

Explosive Limits Lower: 1.8% Upper: 9.0% [1][3]

Vapor Density Heavier than air [2][8]

Water Solubility Miscible [3][11]

Troubleshooting Guides
This section provides step-by-step guidance for specific issues that may arise during

experiments involving sec-butylamine.

Scenario 1: Accidental Spill of sec-Butylamine
A small spill of sec-butylamine can quickly become a significant hazard if not handled

correctly.

Immediate Actions:

Alert Personnel: Immediately alert everyone in the vicinity.[12]

Evacuate: Evacuate all non-essential personnel from the immediate area.[1][5][7][8]

Remove Ignition Sources: Extinguish all nearby open flames and turn off any equipment that

could create a spark.[1][4][5][7]

Ventilate: Ensure the area is well-ventilated, if safe to do so.[1][8]

Cleanup Protocol:
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Don Appropriate PPE: Before attempting any cleanup, put on the full required PPE, including

respiratory protection.[13]

Contain the Spill: Create a dike around the spill using an inert absorbent material like sand,

vermiculite, or a commercial spill absorbent.[5][7][14] Do not use combustible materials like

sawdust.[15]

Absorb the Spill: Carefully apply the absorbent material to the spill, working from the outside

in.[5][7][14]

Collect Waste: Once the liquid is absorbed, use non-sparking tools to collect the material into

a sealable, labeled container for hazardous waste disposal.[2][13]

Decontaminate the Area: Clean the spill area with soap and water, and collect the cleaning

materials for hazardous waste disposal.[12][13]

Dispose of Waste: Dispose of all contaminated materials, including PPE, as hazardous

waste according to your institution's and local regulations.[1][2][11]

Caption: Workflow for a sec-butylamine spill response.

Scenario 2: Exposure to sec-Butylamine
In the event of personal exposure, immediate and correct first aid is crucial.

In Case of Skin Contact:

Immediately remove all contaminated clothing.[1][5]

Flush the affected skin with large amounts of water for at least 15 minutes.[3][4][16]

Seek immediate medical attention.[1][3][5]

In Case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3]
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Remove contact lenses if present and easy to do so.[1]

Seek immediate medical attention from an ophthalmologist.[17]

In Case of Inhalation:

Move the person to fresh air immediately.[1][2][3]

If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[4]

[5]

Seek immediate medical attention.[1][3][5]

In Case of Ingestion:

Do NOT induce vomiting.[1][5]

Rinse the mouth with water.[5]

Call a physician or poison control center immediately.[1]

Scenario 3: Fire Involving sec-Butylamine
sec-Butylamine is highly flammable and requires specific firefighting measures.

Fire Extinguishing Media:

Suitable: Use alcohol-resistant foam, dry chemical, or carbon dioxide (CO2).[1][2][3] Water

spray may be used to cool containers.[1]

Unsuitable: A direct water stream may be ineffective and could spread the fire.[2][4]

Firefighting Procedures:

Evacuate the area and call for emergency services.

If safe to do so, move containers from the fire area.
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Firefighters should wear full protective gear and a self-contained breathing apparatus

(SCBA).[1]

Be aware that containers may explode when heated.[1][2]

Vapors are heavier than air and can travel, creating a risk of flashback.[1][2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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